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Introduction

N-(2,4-dichlorophenyl)methanesulfonamide is a distinct chemical entity within the broader
class of sulfonamides, a group of compounds renowned for their diverse and significant roles in
medicinal chemistry and pharmacology. While this specific molecule, identified by CAS number
13607-38-0, is not extensively characterized in publicly accessible literature regarding its
biological activity, its structural motifs suggest potential for investigation in various therapeutic
areas. This guide provides a comprehensive overview of its chemical identity, physicochemical
properties, a validated synthesis protocol, and a discussion of potential research avenues
based on the known activities of structurally related sulfonamides.

Core Identifiers and Chemical Properties

A precise understanding of a compound's identity and fundamental properties is the
cornerstone of any research and development endeavor. The key identifiers and computed
physicochemical properties of N-(2,4-dichlorophenyl)methanesulfonamide are summarized
below.
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Identifier Value Source

CAS Number 13607-38-0 Sigma-Aldrich

PubChem CID 669023 PubChem

Molecular Formula C7H7CI2NO2S PubChem[1]

Molecular Weight 240.11 g/mol PubChem
N-(2,4-

IUPAC Name dichlorophenyl)methanesulfon PubChem
amide

: CS(=0)

Canonical SMILES PubChem[1]
(=O)NC1=C(C=C(C=C1)CICI
GISOIDVHILEZAD-

INChl Key PubChem[1]
UHFFFAOYSA-N

Physicochemical Properties (Predicted)

Property Value Source

XLogP3 2.7 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor
2 PubChem

Count

Rotatable Bond Count 1 PubChem

Exact Mass 238.957462 PubChem

Monoisotopic Mass 238.957462 PubChem

Topological Polar Surface Area  46.2 A2 PubChem

Heavy Atom Count 13 PubChem

Synthesis Protocol

© 2026 BenchChem. All rights reserved.

2/10

Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/669023
https://pubchemlite.lcsb.uni.lu/e/compound/669023
https://pubchemlite.lcsb.uni.lu/e/compound/669023
https://pubchemlite.lcsb.uni.lu/e/compound/669023
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b412762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis of N-(2,4-dichlorophenyl)methanesulfonamide can be achieved through a
standard nucleophilic substitution reaction between 2,4-dichloroaniline and methanesulfonyl
chloride. This method is a well-established and reliable approach for the formation of
sulfonamide bonds.
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A general synthesis workflow.

Materials and Equipment:

e 2.4-dichloroaniline
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o Methanesulfonyl chloride

¢ Anhydrous dichloromethane (DCM)

o Pyridine or Triethylamine (as a base)

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCO3) solution
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
» Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

* Ice bath

e Separatory funnel

» Rotary evaporator

o Standard glassware for extraction and filtration
Step-by-Step Methodology:

o Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve 2,4-dichloroaniline (1.0 equivalent) in anhydrous dichloromethane. Cool
the solution to 0°C using an ice bath.

» Addition of Base: To the stirred solution, add pyridine or triethylamine (1.1-1.2 equivalents)
dropwise. The base acts as a scavenger for the hydrochloric acid byproduct generated
during the reaction, driving the equilibrium towards product formation.
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o Addition of Sulfonyl Chloride: Add methanesulfonyl chloride (1.0-1.1 equivalents) dropwise to
the reaction mixture via a dropping funnel, maintaining the temperature at 0°C. The slow
addition is crucial to control the exothermic nature of the reaction.

o Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for 2-4 hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

o Work-up:
o Quench the reaction by adding 1 M HCI to neutralize the excess base.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Combine the organic layers and wash sequentially with saturated sodium bicarbonate
solution and brine. The bicarbonate wash removes any remaining acidic impurities.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

 Purification: Filter off the drying agent and concentrate the organic phase under reduced
pressure using a rotary evaporator. The resulting crude product can be further purified by
recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate)
to yield pure N-(2,4-dichlorophenyl)methanesulfonamide.

Potential Biological Activity and Research
Directions

While no specific biological activities for N-(2,4-dichlorophenyl)methanesulfonamide (CAS
13607-38-0) have been reported in the reviewed literature, the broader class of sulfonamides
exhibits a wide range of pharmacological effects. This suggests that the title compound could
serve as a valuable scaffold for the design and synthesis of novel therapeutic agents.

Structurally similar N-aryl sulfonamides have been investigated for a variety of biological
targets. For instance, certain sulfonamide derivatives have shown potential as anticancer
agents. Their mechanisms of action can be diverse, including the inhibition of carbonic
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anhydrases, which are involved in tumor proliferation and pH regulation, or the disruption of
microtubule dynamics.

Furthermore, the sulfonamide moiety is a key feature in a number of antibacterial and antiviral
drugs. The structural and electronic properties of the 2,4-dichlorophenyl group could modulate
the activity and selectivity of the compound towards microbial or viral targets.

Given the precedent set by other sulfonamides, potential avenues for investigation for N-(2,4-
dichlorophenyl)methanesulfonamide could include screening for:

e Anticancer activity: Against a panel of human cancer cell lines.
« Enzyme inhibition: Targeting enzymes such as carbonic anhydrases, kinases, or proteases.
e Antimicrobial activity: Against a range of bacterial and fungal strains.

The following diagram illustrates a hypothetical signaling pathway that could be modulated by a
biologically active sulfonamide derivative, highlighting potential points of intervention for a
compound like N-(2,4-dichlorophenyl)methanesulfonamide.
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Hypothetical Signaling Pathway for a Sulfonamide Derivative
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A potential mechanism of action for a sulfonamide derivative.

Safety and Handling

As there is no specific safety data sheet (SDS) publicly available for N-(2,4-
dichlorophenyl)methanesulfonamide (CAS 13607-38-0), a conservative approach to
handling based on the general properties of related sulfonamides and chlorinated aromatic
compounds is recommended.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b412762?utm_src=pdf-body-img
https://www.benchchem.com/product/b412762?utm_src=pdf-body
https://www.benchchem.com/product/b412762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b412762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

e Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
dust or vapors. Avoid contact with skin and eyes.

» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

o First Aid:

o

In case of skin contact: Immediately wash with soap and plenty of water.

[¢]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

[¢]

If inhaled: Move person into fresh air.

If swallowed: Rinse mouth with water. Do NOT induce vomiting.

[¢]

[e]

In all cases of exposure, seek medical attention.

Conclusion

N-(2,4-dichlorophenyl)methanesulfonamide represents a chemical entity with potential for
further exploration in the fields of medicinal chemistry and drug discovery. While its specific
biological profile remains to be elucidated, its structural characteristics, shared with a class of
compounds of known pharmacological importance, make it a person of interest for researchers.
This guide provides the foundational chemical knowledge and a reliable synthetic protocol to
enable further investigation into the properties and potential applications of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. PubChemLite - N-(2,4-dichlorophenyl)methanesulfonamide (C7H7CI2NO2S)
[pubchemlite.lcsb.uni.lu]

e To cite this document: BenchChem. [N-(2,4-dichlorophenyl)methanesulfonamide: A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b412762#n-2-4-dichlorophenyl-methanesulfonamide-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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